7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride

Specification

• CAS No.: 588720-14-3
• Molecular Formula: C8H6Cl2N2O2
• Molecular Weight: 233.05 g/mol
• IUPAC Name: 7-chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C8H5ClN2O2.ClH/c9-7-2-1-5-3-6(8(12)13)10-4-11(5)7;/h1-4H,(H,12,13);1H
• Standard InChI Key: HHQISRTWMVKRGV-UHFFFAOYSA-N
• SMILES: C1=C2C=C(N=CN2C(=C1)Cl)C(=O)O.Cl
• Canonical SMILES: C1=C2C=C(N=CN2C(=C1)Cl)C(=O)O.Cl

Introduction

Chemical Identity and Fundamental Properties

Basic Identification and Nomenclature

7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride is a hydrochloride salt derived from its parent compound, 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid, through the addition of hydrochloric acid. The compound is registered with the Chemical Abstracts Service (CAS) under the identifier 588720-14-3. In chemical databases, it is also identified by various alternative registry numbers and catalog identifiers, including DSSTox Substance ID (DTXSID70701198) and Wikidata identifier Q72459203.

The compound's systematic IUPAC name is 7-chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid;hydrochloride, which describes its fundamental chemical structure and salt form. Several synonyms exist for this compound in the scientific literature and commercial catalogs, such as "7-CHLOROPYRROLO[1,2-C]PYRIMIDINE-3-CARBOXYLIC ACID HCL" and "7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid--hydrogen chloride (1/1)".

Molecular Structure and Composition

The molecular formula of 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride is C8H6Cl2N2O2, indicating its composition of 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 2 oxygen atoms. This formula represents the hydrochloride salt form of the parent compound, which has a formula of C8H5ClN2O2.

The compound's molecular weight is precisely 233.05 g/mol, as determined by computational methods. Its structural representation can be defined through several standardized notations:

Structural Notation	Value
InChI	InChI=1S/C8H5ClN2O2.ClH/c9-7-2-1-5-3-6(8(12)13)10-4-11(5)7;/h1-4H,(H,12,13);1H
InChIKey	HHQISRTWMVKRGV-UHFFFAOYSA-N
SMILES	C1=C2C=C(N=CN2C(=C1)Cl)C(=O)O.Cl

Table 1: Structural notations for 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride

Physical and Chemical Properties

Chemical Characteristics

Several computed molecular descriptors provide insight into the chemical behavior of 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride:

Property	Value	Method
Hydrogen Bond Donor Count	2	Computed by Cactvs 3.4.8.18
Hydrogen Bond Acceptor Count	3	Computed by Cactvs 3.4.8.18
Rotatable Bond Count	1	Computed by Cactvs 3.4.8.18

Table 2: Chemical properties of 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride

These properties suggest that the compound can participate in various intermolecular interactions, particularly through hydrogen bonding. The limited rotatable bond count indicates a relatively rigid structure, which may influence its binding characteristics in biological systems or chemical reactions. The presence of a carboxylic acid group confers acidic properties to the molecule, while the chlorine substituent affects its electronic distribution and reactivity.

Relationship to Parent Compound

7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride is derived from its parent compound, 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid (CID 22565592), through salt formation with hydrochloric acid. The parent compound has a CAS number of 752981-45-6 and a molecular weight of 196.59 g/mol. The conversion to the hydrochloride salt typically modifies the compound's solubility, stability, and crystallinity, which can be advantageous for certain research applications and storage conditions.

Applications and Research Relevance

Research Applications

7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride is primarily utilized in research and development contexts, with emphasis on pharmaceutical research and chemical synthesis applications. Its heterocyclic structure makes it valuable as a building block for the construction of more complex molecules with potential biological activities.

The compound's specific research applications include:

• Serving as a synthetic intermediate in medicinal chemistry programs

• Functioning as a building block in the creation of chemical libraries for drug discovery

• Potentially participating in structure-activity relationship studies for specific pharmacological targets

Supplier	Product Identifier	Stated Purity	Intended Use
Key Organics	DS-11114	>95%	Research Use Only
Vulcan Chem	VC3216925	Not specified	Research use only

Table 3: Commercial suppliers of 7-Chloropyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride

The compound is typically available in various package sizes, ranging from milligram quantities for exploratory research to larger amounts for more extensive studies. The consistent availability from multiple suppliers indicates ongoing research interest in this compound, though the specific research directions remain proprietary or unpublished in the accessible literature.